Cas no 6110-04-9 (2-Butanone, 4-[(3-methylphenyl)thio]-)

• Product name: 2-Butanone, 4-[(3-methylphenyl)thio]-
• CAS No: 6110-04-9
• MF: C₁₁H₁₄OS
• MW: 194.29326
• CID: 1626798
• PubChem ID: 10535831

2-Butanone, 4-[(3-methylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-[(3-methylphenyl)thio]-
• AKOS010493871
• 4-[(3-methylphenyl)sulfanyl]butan-2-one
• 6110-04-9
• SCHEMBL3645531
• EN300-394642
• 2-Butanone,4-[(3-methylphenyl)thio]-

• Inchi： InChI=1S/C11H14OS/c1-9-4-3-5-11(8-9)13-7-6-10(2)12/h3-5,8H,6-7H2,1-2H3
• InChI Key： JHHAWWADKCXEFU-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)SCCC(=O)C

Computed Properties

• Exact Mass: 194.07662
• Monoisotopic Mass: 194.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07